2-[cyclopentyl({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)amino]ethanol

• IUPAC Name: 2-[cyclopentyl-[[1-[2-(2-methylphenyl)ethyl]piperidin-4-yl]methyl]amino]ethanol
• InChI: InChI=1S/C22H36N2O/c1-19-6-2-3-7-21(19)12-15-23-13-10-20(11-14-23)18-24(16-17-25)22-8-4-5-9-22/h2-3,6-7,20,22,25H,4-5,8-18H2,1H3
• InChI Key: PSQALVIVAZATGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CCN2CCC(CC2)CN(CCO)C3CCCC3
• Molecular Formula: C22H36N2O
• Molecular Weight: 344.5 g/mol

Description

2-[cyclopentyl({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)amino]ethanol, also known as CP-55940, is a synthetic cannabinoid compound that has been extensively studied for its potential therapeutic applications. It was first synthesized in the 1980s by Pfizer researchers, and since then, it has been studied for its effects on the endocannabinoid system and its potential as a treatment for various medical conditions.

Mechanism of Action

2-[cyclopentyl({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)amino]ethanol acts on the endocannabinoid system, specifically by binding to both CB1 and CB2 receptors. This results in the activation of various signaling pathways, including those involved in pain perception, inflammation, and neuroprotection.
Biochemical and Physiological Effects:
2-[cyclopentyl({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)amino]ethanol has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce pain and inflammation, protect against neurodegeneration, and modulate immune function. It has also been shown to have effects on various neurotransmitter systems, including dopamine, serotonin, and glutamate.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[cyclopentyl({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)amino]ethanol in lab experiments is that it has a well-understood mechanism of action and has been extensively studied for its effects on the endocannabinoid system. However, one limitation is that it is a synthetic compound and may not accurately reflect the effects of natural cannabinoids in the body.

Future Directions

There are many potential future directions for research on 2-[cyclopentyl({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)amino]ethanol. One area of interest is its potential as a treatment for conditions such as multiple sclerosis, epilepsy, and chronic pain. Additionally, further research is needed to fully understand its effects on various neurotransmitter systems and its potential as a neuroprotective agent. Finally, there is potential for the development of new synthetic cannabinoids based on the structure of 2-[cyclopentyl({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)amino]ethanol, with improved therapeutic properties and fewer side effects.

Scientific Research Applications

2-[cyclopentyl({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)amino]ethanol has been studied extensively for its potential therapeutic applications. It has been shown to have analgesic, anti-inflammatory, and neuroprotective effects, and has been studied for its potential as a treatment for conditions such as multiple sclerosis, epilepsy, and chronic pain.